Cas no 1804167-80-3 (3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1804167-80-3
• MF: C₁₁H₈BrF₅OS
• MW: 363.141638755798
• CID: 4793193
• Update Time: 2025-06-09

3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H8BrF5OS/c12-5-4-8(18)6-2-1-3-7(10(13)14)9(6)19-11(15,16)17/h1-3,10H,4-5H2
• InChI Key： CRYSEYYDOWYGAT-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C(F)F)C=1SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1804167-80-3 and Product Name: 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one

The compound with the CAS number 1804167-80-3 and the product name 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethylthio groups, imparts distinct electronic and steric properties that make it a valuable scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The structural motif of 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one exemplifies this trend, as it integrates several fluorinated groups that are known to modulate molecular interactions at the target site. Specifically, the difluoromethyl group is widely recognized for its role in improving lipophilicity and reducing metabolic degradation, while the trifluoromethylthio moiety contributes to both electronic effects and steric hindrance, which can be critical for optimizing receptor binding.

Recent studies have highlighted the importance of fluorinated aromatic systems in the development of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The phenyl ring in 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one is flanked by these fluorinated substituents, creating a potent scaffold for interacting with protein targets. For instance, modifications at the 3-bromo position can fine-tune the compound's reactivity and selectivity, making it an attractive candidate for further derivatization. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of this compound that exhibit enhanced activity against specific therapeutic targets.

The synthesis of 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into complex molecular frameworks often requires multi-step processes involving cross-coupling reactions, halogenation techniques, and protective group strategies. Advanced methodologies such as transition-metal-catalyzed reactions have enabled chemists to construct these intricate structures with high precision. The bromo substituent at the propyl chain further extends the compound's utility as a building block for more complex molecules, allowing for diverse functionalization strategies.

From a medicinal chemistry perspective, the combination of electronic and steric effects in 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one makes it a promising candidate for addressing unmet medical needs. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression. The ability to modulate both lipophilicity and polarizability through strategic fluorination allows for fine-tuning of pharmacokinetic properties, which is essential for achieving therapeutic efficacy while minimizing side effects. This underscores the importance of structure-activity relationships (SARs) in guiding the optimization process.

The role of computational chemistry in designing and analyzing compounds like 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one cannot be overstated. Molecular modeling techniques provide insights into how structural features influence biological activity by predicting interactions at the atomic level. These predictions are invaluable for guiding synthetic efforts and identifying lead compounds that warrant further investigation. Furthermore, advances in machine learning have enabled more accurate predictions of drug-like properties, accelerating the discovery pipeline. As such, compounds featuring fluorinated moieties are increasingly being explored using these cutting-edge tools.

In conclusion, 3-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one represents a significant contribution to the pharmaceutical landscape. Its unique structural composition positions it as a versatile scaffold for developing novel therapeutic agents with improved pharmacological profiles. The integration of multiple fluorinated substituents enhances its potential as a lead compound for drug discovery programs targeting various diseases. As research continues to uncover new applications for fluorinated compounds, molecules like this will undoubtedly play a crucial role in shaping the future of medicine.